Cas no 2171933-13-2 (4-cyclopropyl-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole)

• Product Name: 4-cyclopropyl-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole
• CAS No: 2171933-13-2
• MF: C₁₁H₈F₃NOS
• MW: 259.247531890869
• CID: 6425583
• PubChem ID: 165519151
• Update Time: 2025-06-08

4-cyclopropyl-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole
• EN300-1275440
• 2171933-13-2
• 4-cyclopropyl-2-[5-(trifluoromethyl)furan-2-yl]-1,3-thiazole

• Inchi： 1S/C11H8F3NOS/c12-11(13,14)9-4-3-8(16-9)10-15-7(5-17-10)6-1-2-6/h3-6H,1-2H2
• InChI Key： DZSHYYDGEFEPBH-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C(F)(F)F)O2)=NC(=C1)C1CC1

Computed Properties

• Exact Mass: 259.02786954g/mol
• Monoisotopic Mass: 259.02786954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-cyclopropyl-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole

Comprehensive Overview of 4-cyclopropyl-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole (CAS No. 2171933-13-2)

The compound 4-cyclopropyl-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole (CAS No. 2171933-13-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropyl group, a trifluoromethyl-substituted furan, and a thiazole ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its ability to modulate biological pathways.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for drug development. The presence of the trifluoromethyl group in 4-cyclopropyl-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole aligns with this trend, making it a subject of interest for medicinal chemists. Additionally, the furan-thiazole hybrid structure is known for its diverse pharmacological activities, including anti-inflammatory and antimicrobial properties, which further elevates its relevance in modern research.

From a synthetic chemistry perspective, the preparation of 4-cyclopropyl-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The cyclopropyl moiety, in particular, poses synthetic challenges due to its strain energy, but its incorporation can significantly alter the compound's physicochemical properties. This complexity has led to numerous studies optimizing its synthesis, with a focus on green chemistry principles to minimize environmental impact.

The agrochemical industry has also explored the potential of 4-cyclopropyl-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole as a precursor for crop protection agents. Its structural motifs are reminiscent of known fungicides and insecticides, prompting investigations into its efficacy against resistant pest strains. With the growing global emphasis on sustainable agriculture, this compound's role in developing next-generation agrochemicals cannot be overstated.

Another area of interest is the compound's potential in material science. The thiazole and furan rings are common in organic electronics, and the trifluoromethyl group can enhance thermal stability and electron-withdrawing properties. This opens doors for applications in organic light-emitting diodes (OLEDs) or photovoltaic cells, where such characteristics are highly desirable.

Despite its promise, the commercial availability of 4-cyclopropyl-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole remains limited, often requiring custom synthesis. Researchers frequently inquire about its suppliers, synthetic protocols, and safety data, reflecting the need for more accessible information. Collaborative efforts between academia and industry could bridge this gap, accelerating its adoption in various fields.

In conclusion, 4-cyclopropyl-2-5-(trifluoromethyl)furan-2-yl-1,3-thiazole (CAS No. 2171933-13-2) represents a versatile and intriguing molecule with broad applicability. Its integration into drug discovery, agrochemical development, and advanced materials underscores its importance in contemporary science. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in these domains.